Cas no 2138192-30-8 (5-amino-1-(difluoromethyl)-2,3-dihydro-1H-indol-2-one)

• Product Name: 5-amino-1-(difluoromethyl)-2,3-dihydro-1H-indol-2-one
• CAS No: 2138192-30-8
• MF: C₉H₈F₂N₂O
• MW: 198.169428825378
• CID: 6034351
• PubChem ID: 165465014
• Update Time: 2025-07-02

5-amino-1-(difluoromethyl)-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-804283
• 2138192-30-8
• 5-amino-1-(difluoromethyl)-2,3-dihydro-1H-indol-2-one

• Inchi： 1S/C9H8F2N2O/c10-9(11)13-7-2-1-6(12)3-5(7)4-8(13)14/h1-3,9H,4,12H2
• InChI Key： RSXDLENODQKECJ-UHFFFAOYSA-N
• SMILES： FC(N1C(CC2C=C(C=CC1=2)N)=O)F

Computed Properties

• Exact Mass: 198.06046921g/mol
• Monoisotopic Mass: 198.06046921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.3Ų

Additional information on 5-amino-1-(difluoromethyl)-2,3-dihydro-1H-indol-2-one

Comprehensive Overview of 5-amino-1-(difluoromethyl)-2,3-dihydro-1H-indol-2-one (CAS No. 2138192-30-8)

The compound 5-amino-1-(difluoromethyl)-2,3-dihydro-1H-indol-2-one (CAS No. 2138192-30-8) is a specialized indole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl group and the 2,3-dihydro-1H-indol-2-one core, make it a valuable scaffold for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting enzymes and receptors involved in various biological pathways.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl moiety in 5-amino-1-(difluoromethyl)-2,3-dihydro-1H-indol-2-one aligns with this trend, as fluorine atoms are known to improve the pharmacokinetic properties of drug candidates. This compound is particularly relevant in the context of kinase inhibitors and GPCR modulators, which are hot topics in medicinal chemistry.

From a synthetic perspective, the preparation of 5-amino-1-(difluoromethyl)-2,3-dihydro-1H-indol-2-one involves multi-step organic transformations, including cyclization and amination reactions. The compound's CAS No. 2138192-30-8 serves as a unique identifier in chemical databases, facilitating its retrieval for research purposes. Its molecular formula and weight are often queried in chemical search engines, reflecting its growing importance in academic and industrial settings.

The indole scaffold is a privileged structure in drug design, and the incorporation of a difluoromethyl group adds a layer of complexity and functionality. This modification can influence the compound's lipophilicity and hydrogen bonding capacity, which are critical parameters in drug-likeness assessments. Researchers exploring fragment-based drug discovery often seek such building blocks to optimize lead compounds.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. Indole derivatives are known to cross the blood-brain barrier, and the 5-amino substitution may enhance interactions with neurotransmitter systems. This aligns with current trends in addressing neurodegenerative diseases and mood disorders, where novel chemotypes are in high demand.

In agrochemical applications, 5-amino-1-(difluoromethyl)-2,3-dihydro-1H-indol-2-one could serve as a precursor for herbicides or plant growth regulators. The difluoromethyl group is often associated with improved pesticidal activity, making this compound a candidate for further investigation in crop protection. The search for sustainable agrochemicals has increased the scrutiny of such fluorinated derivatives.

The compound's stability under various conditions is a common query among researchers. Studies suggest that 5-amino-1-(difluoromethyl)-2,3-dihydro-1H-indol-2-one exhibits moderate stability in aqueous solutions, but its reactivity under acidic or basic conditions warrants careful handling. This information is crucial for those planning to use it in high-throughput screening or combinatorial chemistry.

From an analytical standpoint, the characterization of 5-amino-1-(difluoromethyl)-2,3-dihydro-1H-indol-2-one typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's purity and identity, which are essential for reproducible research. The availability of reference standards for this compound is often discussed in chemical forums and research gateways.

In summary, 5-amino-1-(difluoromethyl)-2,3-dihydro-1H-indol-2-one (CAS No. 2138192-30-8) represents a versatile and promising chemical entity with broad applicability in life sciences. Its structural features align with contemporary research priorities, including fluorine chemistry, drug discovery, and agrochemical innovation. As the scientific community continues to explore its potential, this compound is likely to gain further attention in both academic and industrial research.